3-(2-methanesulfonylethyl)cyclobutan-1-one
Overview
Description
3-(2-Methanesulfonylethyl)cyclobutan-1-one, also known as MSECB, is a cyclic organic compound belonging to the group of cyclobutanones. It is a versatile organic building block that has been used in a variety of chemical synthesis processes. MSECB is a highly reactive compound that can be used as a reagent for the synthesis of various compounds, such as amines, cyclic amides, and cyclic carbonates. It is also used as a precursor for the synthesis of heterocyclic compounds, such as pyrimidines, pyrazines, and pyridines. The synthesis of MSECB is relatively simple and can be accomplished using a variety of methods.
Scientific Research Applications
3-(2-methanesulfonylethyl)cyclobutan-1-one has been used in a variety of scientific research applications, including the synthesis of heterocyclic compounds, the synthesis of pharmaceuticals, and the synthesis of materials for nanotechnology. This compound has been used in the synthesis of heterocyclic compounds, such as pyrimidines, pyrazines, and pyridines. It has also been used in the synthesis of pharmaceuticals, such as anti-inflammatory agents, antibiotics, and antifungals. This compound has also been used in the synthesis of materials for nanotechnology, such as nanotubes and nanowires.
Mechanism of Action
The mechanism of action of 3-(2-methanesulfonylethyl)cyclobutan-1-one is not fully understood. However, it is believed that the cyclobutanone moiety of this compound is responsible for its reactivity. It is believed that the cyclobutanone moiety of this compound is capable of undergoing a variety of reactions, such as electrophilic substitution, nucleophilic substitution, and cycloaddition reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that this compound may have some effects on the human body, such as the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant activities.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-methanesulfonylethyl)cyclobutan-1-one in laboratory experiments include its high reactivity and its ability to be used in a variety of chemical synthesis processes. The main limitation of this compound is its instability, which can lead to the formation of byproducts. In addition, this compound is a highly reactive compound and should be handled with care.
Future Directions
The future directions for 3-(2-methanesulfonylethyl)cyclobutan-1-one are vast, as it has a wide range of potential applications in the fields of chemistry, medicine, and nanotechnology. Possible future directions include the development of new synthetic methods for the synthesis of this compound, the development of new pharmaceuticals based on this compound, and the development of new materials for nanotechnology. In addition, further research is needed to better understand the biochemical and physiological effects of this compound.
Synthesis Methods
3-(2-methanesulfonylethyl)cyclobutan-1-one can be synthesized using a variety of methods, including the use of a Grignard reagent, the use of a nitrile oxide, and the use of a phosphonate ester. The Grignard reagent method involves the reaction of a Grignard reagent with a cyclobutanone derivative. The nitrile oxide method involves the reaction of a nitrile oxide with a cyclobutanone derivative. The phosphonate ester method involves the reaction of a phosphonate ester with a cyclobutanone derivative. The synthesis of this compound can also be accomplished using a variety of other methods, such as the use of a lithium-halogen exchange, the use of a lithium-halogen exchange and a Grignard reagent, and the use of a lithium-halogen exchange and a nitrile oxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-methanesulfonylethyl)cyclobutan-1-one involves the alkylation of cyclobutanone with 2-methanesulfonyl ethyl bromide followed by reduction of the resulting ketone.", "Starting Materials": [ "Cyclobutanone", "2-Methanesulfonyl ethyl bromide", "Sodium borohydride", "Methanol", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve cyclobutanone in methanol and add sodium hydroxide to the solution.", "Step 2: Add 2-methanesulfonyl ethyl bromide to the solution and stir for several hours at room temperature.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent.", "Step 5: Dissolve the resulting ketone in methanol and add sodium borohydride to the solution.", "Step 6: Stir the mixture for several hours at room temperature and then quench with hydrochloric acid.", "Step 7: Extract the product with diethyl ether and wash with water.", "Step 8: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 3-(2-methanesulfonylethyl)cyclobutan-1-one." ] } | |
CAS RN |
2353187-26-3 |
Molecular Formula |
C7H12O3S |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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